Cas no 113259-80-6 (Benzaldehyde, 2-nitro-5-(1-pyrrolidinyl)-)

Benzaldehyde, 2-nitro-5-(1-pyrrolidinyl)-, is a nitro-substituted aromatic aldehyde featuring a pyrrolidine functional group. This compound is of interest in synthetic organic chemistry due to its electron-withdrawing nitro group and the nucleophilic character imparted by the pyrrolidine moiety, making it a versatile intermediate for further functionalization. Its structural features enable applications in the synthesis of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of both electron-deficient and electron-rich regions within the molecule facilitates selective reactivity in coupling and condensation reactions. Careful handling is advised due to potential sensitivity to light and moisture. Suitable for controlled laboratory use under inert conditions.

Benzaldehyde, 2-nitro-5-(1-pyrrolidinyl)- structure

113259-80-6 structure

Product Name:Benzaldehyde, 2-nitro-5-(1-pyrrolidinyl)-

CAS No:113259-80-6

MF:C₁₁H₁₂N₂O₃

MW:220.224582672119

CID:1201800

PubChem ID:3834445

Update Time:2025-06-07

Benzaldehyde, 2-nitro-5-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 2-nitro-5-(1-pyrrolidinyl)-
- SCHEMBL9693408
- RBTIGMLMWOERDE-UHFFFAOYSA-N
- 2-nitro-5-pyrrolidin-1-ylbenzaldehyde
- A1-73997
- 113259-80-6
- 2-nitro-5-(pyrrolidin-1-yl)benzaldehyde
- 2-nitro-5-(1-pyrrolidinyl)benzaldehyde
- Inchi： 1S/C11H12N2O3/c14-8-9-7-10(12-5-1-2-6-12)3-4-11(9)13(15)16/h3-4,7-8H,1-2,5-6H2
- InChI Key： RBTIGMLMWOERDE-UHFFFAOYSA-N
- SMILES： O=CC1=C(C=CC(=C1)N1CCCC1)[N+](=O)[O-]

Computed Properties

Exact Mass: 220.08486
Monoisotopic Mass: 220.08479225g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 66.1Å²

Experimental Properties

PSA: 63.45

Benzaldehyde, 2-nitro-5-(1-pyrrolidinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1108582-1g	2-Nitro-5-(pyrrolidin-1-yl)benzaldehyde	113259-80-6	97%	1g	$490	2025-02-19
eNovation Chemicals LLC	Y1108582-1g	2-Nitro-5-(pyrrolidin-1-yl)benzaldehyde	113259-80-6	97%	1g	$490	2025-02-21